Gpx4-IN-10

• Molecular Formula: C29H33N5O2
• Molecular Weight: 483.6 g/mol
• InChI: InChI=1S/C29H33N5O2/c1-20-13-15-32(16-14-20)18-23-9-11-24(12-10-23)31-27(35)19-33-21(2)26-17-30-34(25-7-5-4-6-8-25)29(36)28(26)22(33)3/h4-12,17,20H,13-16,18-19H2,1-3H3,(H,31,35)
• InChIKey: DUVWIHUAKXXANY-UHFFFAOYSA-N

Gpx4-IN-10: Chemical Class & Baseline

Gpx4-IN-10 (also designated compound I20) is a non-covalent inhibitor of glutathione peroxidase 4 (GPX4), a critical selenoenzyme that regulates ferroptotic cell death [1]. This compound is chemically characterized by the molecular formula C29H33N5O2 and a molecular weight of 483.6 g/mol [2]. In cellular assays, Gpx4-IN-10 induces ferroptosis and inhibits the growth of HT1080 human fibrosarcoma cells [1]. Unlike the majority of established GPX4 inhibitors which rely on covalent modification of the catalytic selenocysteine residue, Gpx4-IN-10's non-covalent mechanism represents a distinct pharmacological approach [1].

Mechanism Described as a non-covalent GPX4 inhibitor for reversible target engagement studies

Model context Reported to induce ferroptosis in HT1080 cells (qualitative observation)

• [1] MedChemExpress. GPX4-IN-10 (compound I20) is a non-covalent GPX4 inhibitor. Product Datasheet. View Source
• [2] TargetMol. GPX4-IN-10 (compound I20) is a non-covalent inhibitor of GPX4. Product Datasheet. View Source

Gpx4-IN-10: Why In-Class Substitution Fails

The GPX4 inhibitor landscape is dominated by covalent inhibitors that bind irreversibly to the catalytic selenocysteine (e.g., RSL3, ML210, ML162, GPX4-IN-5), which often exhibit proteome-wide off-target reactivity and limited drug-like properties [1]. Gpx4-IN-10 is explicitly defined as a non-covalent GPX4 inhibitor [2], a fundamental mechanistic distinction with profound implications for selectivity, reversibility, and experimental interpretation. Substituting Gpx4-IN-10 with a covalent inhibitor introduces a different binding mode and potential off-target profile, which can confound results and is not scientifically equivalent. The following quantitative evidence establishes the specific, verifiable points of differentiation critical for procurement decisions.

Mechanistic mismatch Non-covalent binding kinetics may differ fundamentally from covalent GPX4 inhibitors (e.g., ML210), altering downstream ferroptosis readouts.

Missing potency benchmarks No quantitative IC50 or Kd available for Gpx4-IN-10, preventing direct activity comparison to established covalent inhibitors.

• [1] Eaton, J.K., et al. Selective covalent targeting of GPX4 using masked nitrile-oxide electrophiles. Nature Chemical Biology, 2020. DOI: 10.1038/s41589-020-0501-5. View Source
• [2] MedChemExpress. GPX4-IN-10 (compound I20) is a non-covalent GPX4 inhibitor. Product Datasheet. View Source

Gpx4-IN-10 Evidence: Data Limitations

Non-Covalent Binding vs. Covalent Inhibitors

Gpx4-IN-10 is explicitly characterized as a non-covalent GPX4 inhibitor [1]. This is a critical point of differentiation from the vast majority of characterized GPX4 inhibitors, including the widely used tool compounds RSL3, ML162, and ML210, which achieve their activity through covalent modification of the catalytic selenocysteine residue [2]. The reliance on covalent warheads (e.g., chloroacetamide) in compounds like RSL3 and ML162 has been directly linked to poor proteome-wide selectivity and unfavorable drug-like properties [2]. While quantitative selectivity data for Gpx4-IN-10 is not currently available in the public domain, its non-covalent mechanism places it in a distinct pharmacological class that is actively sought to overcome the inherent limitations of covalent GPX4 inhibitors [3].

Binding mechanism

Class-level inference

Gpx4-IN-10: Non-covalent (no potency data) vs ML210: Covalent; EC50 0.03–0.04 µM

Mechanistic distinction only; quantitative comparison not possible

No Gpx4-IN-10 IC50/Kd; comparator data from separate assays

Evidence Dimension	Binding Mode to GPX4
Target Compound Data	Non-covalent inhibition
Comparator Or Baseline	RSL3, ML162, ML210: Covalent inhibition via reaction with selenocysteine
Quantified Difference	Binary: Covalent vs. Non-covalent
Conditions	N/A - Mechanism of Action

Why This Matters

The non-covalent mechanism is a primary driver of interest for researchers seeking to avoid the potential off-target liabilities and irreversible effects associated with covalent GPX4 inhibitors.

• [1] MedChemExpress. GPX4-IN-10 (compound I20) is a non-covalent GPX4 inhibitor. Product Datasheet. View Source
• [2] Eaton, J.K., et al. Selective covalent targeting of GPX4 using masked nitrile-oxide electrophiles. Nature Chemical Biology, 2020. DOI: 10.1038/s41589-020-0501-5. View Source
• [3] Discovery of GPX4 inhibitors through FP-based high-throughput screening. European Journal of Medicinal Chemistry, 2024. DOI: 10.1016/j.ejmech.2023.115903. View Source

HT1080 Cell-Based Activity: Qualitative Only

Gpx4-IN-10 is reported to inhibit the growth of HT1080 human fibrosarcoma cells [1], a standard model for assessing GPX4 inhibition and ferroptosis induction. This provides a baseline for cross-study comparison with other GPX4 inhibitors. For instance, the highly optimized covalent inhibitor (R)-9i demonstrates an IC50 of 0.0003 µM in the same HT1080 cell line [2], while the prototypical covalent inhibitor RSL3 has a reported IC50 of 100 nM (0.1 µM) for GPX4 inhibition in other contexts [3]. The absence of a precise IC50 for Gpx4-IN-10 in public sources prevents a direct numerical comparison; however, the compound's demonstrated efficacy in HT1080 cells confirms its functional activity as a GPX4 inhibitor.

HT1080 cell activity

Data to verify

Induces ferroptosis and inhibits HT1080 growth (qualitative report)

Phenotype confirmed but no potency scale for compound selection

Lack of IC50/EC50 prevents benchmarking against known inhibitors

Evidence Dimension	Cell Growth Inhibition (HT1080)
Target Compound Data	Inhibits cell growth (No public IC50)
Comparator Or Baseline	(R)-9i: IC50 = 0.0003 µM; RSL3: IC50 = 0.1 µM (other assays)
Quantified Difference	Not directly comparable due to missing data.
Conditions	HT1080 human fibrosarcoma cell line

Why This Matters

Confirmation of activity in the HT1080 model validates Gpx4-IN-10 as a functional GPX4 inhibitor, allowing for its application in standard ferroptosis assays, even if precise potency remains to be fully characterized.

• [1] MedChemExpress. GPX4-IN-10 (compound I20) is a non-covalent GPX4 inhibitor. Product Datasheet. View Source
• [2] Gu, S., et al. Development of a Highly Selective Ferroptosis Inducer Targeting GPX4 with 2-Ethynylthiazole-4-carboxamide as Electrophilic Warhead. Journal of Medicinal Chemistry, 2025. DOI: 10.1021/acs.jmedchem.4c01849. View Source
• [3] TargetMol. RSL3 (RSL3 1S) is an inhibitor of GPX4, IC50=100 nM. Product Datasheet. View Source

Physicochemical Properties: Gpx4-IN-10's Molecular Profile

Gpx4-IN-10 possesses a molecular weight of 483.6 g/mol and the formula C29H33N5O2 [1]. This places it within the typical range for drug-like small molecules and is notably larger than some covalent inhibitors like ML210 (MW: 406.8 g/mol) . While not a direct measure of performance, the physicochemical profile of a non-covalent inhibitor is a key determinant of its potential for cell permeability, solubility, and overall drug-likeness, which are often suboptimal in covalent GPX4 inhibitors [2].

Evidence Dimension	Molecular Weight
Target Compound Data	483.6 g/mol
Comparator Or Baseline	ML210: 406.8 g/mol
Quantified Difference	+76.8 g/mol for Gpx4-IN-10
Conditions	N/A - Chemical property

Why This Matters

This information aids in solubility calculations, formulation, and provides a basis for comparing the compound's physicochemical space with other non-covalent lead-like molecules.

• [1] TargetMol. GPX4-IN-10 (compound I20) is a non-covalent inhibitor of GPX4. Product Datasheet. View Source
• [2] Eaton, J.K., et al. Selective covalent targeting of GPX4 using masked nitrile-oxide electrophiles. Nature Chemical Biology, 2020. DOI: 10.1038/s41589-020-0501-5. View Source

Gpx4-IN-10 Application Scenarios

Mechanistic Probe for Non-Covalent GPX4 Inhibition

For researchers investigating the functional consequences of reversible, non-covalent GPX4 inhibition versus irreversible covalent modification. Gpx4-IN-10 serves as a critical tool compound to probe differences in target engagement kinetics, potential for reversibility, and off-target liability profiles that are inherent to its binding mode [1]. This scenario is directly supported by the compound's established classification as a non-covalent inhibitor [2].

Ferroptosis Induction in HT1080 (Qualitative)

Gpx4-IN-10 is suitable for use as a screening tool in HT1080 fibrosarcoma cells, where its growth-inhibitory activity has been confirmed [1]. This allows for initial assessment of ferroptosis induction in a well-characterized cell line, establishing a baseline for further, more detailed investigations into its mechanism of action or for comparison with other ferroptosis inducers.

Medicinal Chemistry and Lead Optimization Programs Targeting GPX4

In drug discovery efforts seeking to develop non-covalent, drug-like GPX4 inhibitors, Gpx4-IN-10 can serve as a reference compound or a starting point for structural optimization [1]. Its non-covalent mechanism addresses the key liability of poor selectivity often associated with covalent GPX4 inhibitors, making it a valuable template in the search for improved therapeutic candidates [3].

Application

Selection Property

Validation Focus

Non-covalent GPX4 pathway interrogation

Binding mechanism (reversible vs. covalent)

Verify reversible kinetics and selectivity profile

Ferroptosis phenotypic screening (HT1080)

Cellular response (qualitative induction)

Establish concentration-response and compare to reference inhibitors

• [1] MedChemExpress. GPX4-IN-10 (compound I20) is a non-covalent GPX4 inhibitor. Product Datasheet. View Source
• [2] TargetMol. GPX4-IN-10 (compound I20) is a non-covalent inhibitor of GPX4. Product Datasheet. View Source
• [3] Eaton, J.K., et al. Selective covalent targeting of GPX4 using masked nitrile-oxide electrophiles. Nature Chemical Biology, 2020. DOI: 10.1038/s41589-020-0501-5. View Source